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Compound of Interest

Compound Name: SR-3576

Cat. No.: B610975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stability of SR-3576, a potent

and selective JNK3 inhibitor, when dissolved in Dimethyl Sulfoxide (DMSO). Adherence to

these guidelines is crucial for ensuring the integrity and efficacy of SR-3576 in research and

development applications.

SR-3576 Overview
SR-3576 is a small molecule inhibitor of c-Jun N-terminal kinase 3 (JNK3), a key enzyme

implicated in stress-induced neuronal apoptosis.[1] Its selectivity for JNK3 makes it a valuable

tool for studying the role of this kinase in various neurological disorders and as a potential

therapeutic agent.

Chemical Properties:

Property Value

Molecular Formula C₂₇H₂₇N₅O₅

Molecular Weight 501.53 g/mol

CAS Number 1164153-22-3
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Solubility of SR-3576 in DMSO
SR-3576 exhibits good solubility in DMSO, a common solvent for in vitro and in vivo studies of

small molecules. The reported solubility varies slightly between suppliers but is consistently

high, allowing for the preparation of concentrated stock solutions.

Quantitative Solubility Data:

Supplier/Source
Reported Solubility
in DMSO

Molar
Concentration
(approx.)

Notes

StressMarq

Biosciences
Soluble to 100 mM[1] 100 mM -

Sigma-Aldrich 100 mg/mL[2][3] ~199 mM -

Astor Scientific Up to 30 mg/mL[4] ~60 mM -

MedchemExpress 40 mg/mL[5] ~80 mM

Requires sonication

and warming.

Hygroscopic DMSO

can impact solubility.

R&D Systems Soluble to 100 mM[6] 100 mM -

GlpBio >10 mM >10 mM -

Note: The molar concentration is calculated using a molecular weight of 501.53 g/mol .

Variations in reported solubility may be due to differences in the specific lot of the compound,

the purity, the form (e.g., solid vs. powder), and the experimental conditions used for

determination.

Stability of SR-3576 in DMSO
Proper storage of SR-3576 stock solutions in DMSO is critical to maintain its chemical integrity

and biological activity. Several factors, including temperature, light exposure, and freeze-thaw

cycles, can affect stability.
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Storage Recommendations and Stability Data:

Storage Temperature Duration of Stability Recommendations

-20°C Up to 6 months[2][5]

Aliquot to avoid repeated

freeze-thaw cycles. Store in

tightly sealed vials to prevent

moisture absorption by DMSO.

Protect from light.

-80°C Up to 6 months[5]

Recommended for longer-term

storage. Aliquot and protect

from light.

Key Considerations for Stability:

Freeze-Thaw Cycles: Repeated freezing and thawing can lead to degradation of the

compound. It is highly recommended to prepare single-use aliquots of the stock solution.

Hygroscopicity of DMSO: DMSO is hygroscopic and readily absorbs moisture from the

atmosphere. The presence of water can potentially affect the stability of dissolved

compounds.[7] It is recommended to use anhydrous or low-water content DMSO and to

handle it in a low-humidity environment.

Light Exposure: Protect stock solutions from light to prevent potential photodegradation.

Experimental Protocols
The following are detailed protocols for the preparation of SR-3576 solutions and for assessing

its solubility and stability.

Protocol for Preparation of a 10 mM SR-3576 Stock
Solution in DMSO
Materials:

SR-3576 powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.creative-diagnostics.com/JNK-Signaling-Pathway.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600688/
https://www.fishersci.com/shop/products/calbiochem-jnk3-inhibitor-xii-sr-3576/4201435MG
https://www.benchchem.com/product/b610975?utm_src=pdf-body
https://www.benchchem.com/product/b610975?utm_src=pdf-body
https://www.benchchem.com/product/b610975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile tips

Procedure:

Pre-weighing Preparation: Allow the SR-3576 vial to equilibrate to room temperature before

opening to minimize condensation.

Weighing: Accurately weigh a precise amount of SR-3576 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 5.015 mg of SR-3576 (Molecular Weight = 501.53).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed SR-3576. For

the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the SR-3576 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) and sonication can be used to aid

dissolution if necessary.[5]

Aliquoting: Dispense the stock solution into single-use, light-protected aliquots (e.g., amber

tubes).

Storage: Store the aliquots at -20°C or -80°C.

Protocol for Kinetic Solubility Assessment by
Nephelometry
This protocol provides a general method for determining the kinetic solubility of SR-3576 in an

aqueous buffer, which is a common requirement for biological assays.

Materials:
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SR-3576 stock solution in DMSO (e.g., 10 mM)

Aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4)

96-well microplate (clear bottom)

Nephelometer or plate reader with light scattering detection capability

Multichannel pipette

Procedure:

Serial Dilution: Prepare a serial dilution of the SR-3576 DMSO stock solution in a 96-well

plate.

Addition to Buffer: In a separate 96-well plate, add the aqueous buffer. Then, using a

multichannel pipette, transfer a small volume (e.g., 1-5 µL) of the serially diluted SR-3576 in

DMSO to the corresponding wells containing the aqueous buffer. This will create a range of

final compound concentrations.

Incubation: Incubate the plate at a controlled temperature (e.g., room temperature or 37°C)

for a defined period (e.g., 1-2 hours) to allow for precipitation to occur.

Measurement: Measure the light scattering (nephelometry) of each well. An increase in light

scattering indicates the formation of a precipitate.

Data Analysis: The kinetic solubility is determined as the highest concentration of the

compound that does not result in a significant increase in light scattering compared to the

buffer-only control.

Protocol for Stability Assessment by HPLC
This protocol outlines a method to assess the stability of SR-3576 in DMSO over time and

under different storage conditions.

Materials:

SR-3576 stock solution in DMSO
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High-Performance Liquid Chromatography (HPLC) system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile, water, with or without modifiers like formic acid or

TFA)

Autosampler vials

Procedure:

Initial Analysis (T=0): Immediately after preparing the SR-3576 stock solution, dilute an

aliquot to a suitable concentration for HPLC analysis (e.g., 10-100 µg/mL) with the mobile

phase. Inject the sample and record the chromatogram. The peak area of the SR-3576 peak

at T=0 will serve as the baseline.

Storage: Store the remaining aliquots of the stock solution under the desired conditions (e.g.,

-20°C, -80°C, room temperature, with/without light exposure).

Time-Point Analysis: At specified time points (e.g., 1 week, 1 month, 3 months, 6 months),

retrieve an aliquot from each storage condition.

Sample Preparation and Analysis: Thaw the aliquot, dilute it in the same manner as the T=0

sample, and analyze by HPLC using the same method.

Data Analysis: Compare the peak area of SR-3576 at each time point to the peak area at

T=0. A decrease in the peak area suggests degradation. The appearance of new peaks may

indicate the formation of degradation products. The stability can be expressed as the

percentage of the initial compound remaining.

Signaling Pathway and Experimental Workflow
Diagrams
JNK3 Signaling Pathway in Neuronal Apoptosis
SR-3576 is a selective inhibitor of JNK3. The following diagram illustrates the simplified JNK3

signaling cascade leading to apoptosis in neurons, which can be inhibited by SR-3576.
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Caption: Simplified JNK3 signaling pathway in neuronal apoptosis and the inhibitory action of

SR-3576.

Experimental Workflow for SR-3576 Stability
Assessment
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The following diagram outlines the logical flow of the experimental protocol for assessing the

stability of SR-3576 in DMSO.
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Caption: Experimental workflow for assessing the stability of SR-3576 in DMSO using HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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